Cas no 2229195-22-4 (4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride)

• Product Name: 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride
• CAS No: 2229195-22-4
• MF: C₈H₆F₄O₃S
• MW: 258.190055370331
• CID: 6352491
• PubChem ID: 165869700
• Update Time: 2025-05-21

4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride
• 2229195-22-4
• [4-(difluoromethoxy)-2-fluorophenyl]methanesulfonyl fluoride
• EN300-2004915

• Inchi： 1S/C8H6F4O3S/c9-7-3-6(15-8(10)11)2-1-5(7)4-16(12,13)14/h1-3,8H,4H2
• InChI Key： AZMJIXNHXLLLLV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1F)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 257.99737787g/mol
• Monoisotopic Mass: 257.99737787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride

Research Brief on 4-(Difluoromethoxy)-2-fluorophenylmethanesulfonyl Fluoride (CAS: 2229195-22-4)

4-(Difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride (CAS: 2229195-22-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor, targeting active-site nucleophiles in enzymes, which makes it a valuable tool in drug discovery and proteomics research. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the context of targeting serine hydrolases and other enzyme families.

The compound's unique structural features, including the difluoromethoxy and fluorophenyl groups, contribute to its reactivity and selectivity. These attributes have been leveraged in the design of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in identifying and characterizing serine hydrolases in cancer cell lines, providing insights into potential therapeutic targets. The study demonstrated that 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride exhibits high selectivity and low off-target effects, making it a promising candidate for further development.

In addition to its applications in enzyme profiling, this compound has also been investigated for its potential in covalent drug design. Covalent inhibitors, which form irreversible or reversible bonds with their target proteins, are increasingly being explored for their ability to achieve prolonged pharmacological effects. A recent preprint on bioRxiv detailed the use of 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride as a scaffold for developing inhibitors of SARS-CoV-2 main protease, showcasing its versatility in addressing emerging infectious diseases. The study reported that derivatives of this compound exhibited potent inhibitory activity, with IC50 values in the nanomolar range.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride and its derivatives. Issues such as metabolic stability and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's high selectivity and reactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, 4-(difluoromethoxy)-2-fluorophenylmethanesulfonyl fluoride represents a versatile and valuable tool in chemical biology and drug discovery. Its applications range from enzyme profiling to covalent inhibitor design, with potential implications for treating diseases such as cancer and viral infections. Continued research and development will be essential to fully realize its therapeutic potential and address existing challenges.